Cas no 60246-54-0 ([(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid)

• Product Name: [(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
• CAS No: 60246-54-0
• MF: C₁₃H₁₆O₃S₂
• MW: 284.394341468811
• CID: 2834687
• PubChem ID: 71374213
• Update Time: 2025-04-21

[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 60246-54-0
• DTXSID80797007
• [(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid

• Inchi： 1S/C13H16O3S2/c1-2-3-8-16-11-6-4-10(5-7-11)13(17)18-9-12(14)15/h4-7H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key： BKXQGSJSYSCZEC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C1C=CC(=CC=1)OCCCC)=S

Computed Properties

• Exact Mass: 284.05408672Da
• Monoisotopic Mass: 284.05408672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų